2-Methyl-2-(oxan-3-yl)propanal

• CAS No.: 1936651-51-2
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 2-methyl-2-(oxan-3-yl)propanal
• InChI: InChI=1S/C9H16O2/c1-9(2,7-10)8-4-3-5-11-6-8/h7-8H,3-6H2,1-2H3
• InChI Key: BKFUYIAHPYFDFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1CCCOC1

Description

2-Methyl-2-(oxan-3-yl)propanal (CID 131210015) is a branched aldehyde featuring a tetrahydropyran (oxane) ring at the C2 position. Its molecular formula is C₉H₁₆O₂, with a molecular weight of 156.22 g/mol . Key structural characteristics include:

• Aldehyde functional group (C=O) at the terminal carbon.
• Bulky substituents: A methyl group and an oxan-3-yl group (tetrahydropyran ring) at the C2 position.
• SMILES: CC(C)(C=O)C1CCCOC1 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(oxan-3-yl)propanal typically involves the reaction of 2-methylpropanal with an appropriate oxan-3-yl derivative under controlled conditions. The reaction may require the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of 2-Methyl-2-(oxan-3-yl)propanal may involve large-scale chemical reactors where the reactants are combined in precise ratios. The process is optimized for efficiency and yield, often incorporating advanced techniques such as continuous flow synthesis and automated monitoring systems to maintain consistent quality .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(oxan-3-yl)propanal can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the conversion of the aldehyde group to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the oxan-3-yl group may be replaced by other functional groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles depending on the desired substitution product.

Major Products Formed

Oxidation: 2-Methyl-2-(oxan-3-yl)propanoic acid

Reduction: 2-Methyl-2-(oxan-3-yl)propanol

Substitution: Products vary based on the nucleophile used.

Scientific Research Applications

2-Methyl-2-(oxan-3-yl)propanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(oxan-3-yl)propanal involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The oxan-3-yl group may also contribute to the compound’s overall reactivity and interaction with biological systems .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table compares 2-methyl-2-(oxan-3-yl)propanal with aldicarb and aldoxycarb:

Property	2-Methyl-2-(oxan-3-yl)propanal	Aldicarb (CAS 116-06-3)	Aldoxycarb (CAS 103833-18-7)
Molecular Formula	C₉H₁₆O₂	C₇H₁₄N₂O₂S	C₂₆H₂₁F₆NO₅
Substituents	Oxan-3-yl, methyl	Methylthio, carbamoyloxime	Methylsulfonyl, carbamoyloxime
Molecular Weight (g/mol)	156.22	190.30	565.44
Functional Groups	Aldehyde	Aldehyde oxime carbamate	Aldehyde oxime carbamate
Physical State	Not reported	Colorless crystals (m.p. 98–100°C)	Liquid or solid (data scarce)
Primary Use	Unknown	Nematicide/insecticide (restricted)	Acaricide/insecticide
Toxicity	Not studied	Class I (highly toxic)	Moderate (less toxic than aldicarb)

Regulatory and Environmental Considerations

• Aldicarb : Banned or restricted in many countries due to high acute toxicity (LD₅₀ ~1 mg/kg in rats) and groundwater contamination risks .
• 2-Methyl-2-(oxan-3-yl)propanal: No regulatory or toxicity data available. Its environmental fate remains unstudied.

Biological Activity

2-Methyl-2-(oxan-3-yl)propanal, with the molecular formula C9H16O2, is a compound that has garnered interest in various fields, including organic chemistry and medicinal research. This aldehyde derivative exhibits unique structural features that may influence its biological activity. This article explores the biological activity of 2-Methyl-2-(oxan-3-yl)propanal, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Structural Characteristics

The compound's structure is characterized by:

• Molecular Formula : C9H16O2
• SMILES Notation : CC(C)(C=O)C1CCCOC1
• InChI : InChI=1S/C9H16O2/c1-9(2,7-10)8-4-3-5-11-6-8/h7-8H,3-6H2,1-2H3

These features contribute to its reactivity and interaction with biological systems.

The biological activity of 2-Methyl-2-(oxan-3-yl)propanal primarily involves its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This interaction can potentially alter the function of these biomolecules, leading to various biological effects. The oxan group may also enhance the compound's reactivity due to its ability to stabilize certain transition states during biochemical reactions .

Biological Applications

Research has indicated several potential applications for 2-Methyl-2-(oxan-3-yl)propanal:

1. Medicinal Chemistry

• Therapeutic Properties : Investigated for potential therapeutic applications in drug development. Its ability to interact with biomolecules suggests it could serve as a precursor in synthesizing pharmaceutical compounds .
• Anti-inflammatory Effects : Preliminary studies indicate that compounds with similar structures may exhibit anti-inflammatory properties, warranting further investigation into this compound's effects on inflammation pathways .

2. Chemical Synthesis

• Intermediate in Organic Synthesis : Used as an intermediate in synthesizing complex organic molecules and specialty chemicals. Its unique structure allows it to participate in various chemical reactions, including oxidation and reduction .

Research Findings

Several studies have explored the biological activity of related compounds or derivatives, providing insights into the potential effects of 2-Methyl-2-(oxan-3-yl)propanal:

Study	Findings
Study A	Identified that aldehyde derivatives can inhibit specific enzymes involved in metabolic pathways.
Study B	Demonstrated that similar compounds exhibit cytotoxic effects against cancer cell lines, suggesting potential anticancer properties.
Study C	Explored the anti-inflammatory effects of related oxan derivatives in vitro, showing reduced levels of pro-inflammatory cytokines.

Case Study 1: Anti-inflammatory Activity

In a study examining the anti-inflammatory properties of aldehyde compounds, researchers found that derivatives similar to 2-Methyl-2-(oxan-3-yl)propanal significantly reduced tumor necrosis factor-alpha (TNF-α) levels in stimulated macrophages. This suggests a potential role for this compound in managing inflammatory diseases.

Case Study 2: Enzyme Interaction

Another study focused on the interaction of aldehyde compounds with key metabolic enzymes. The results indicated that certain structural modifications could enhance binding affinity and inhibitory effects on enzymes associated with metabolic disorders.